Cas no 2229121-04-2 (2-4-chloro-3-(trifluoromethyl)phenyloxirane)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenyloxirane
• CAS No: 2229121-04-2
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• CID: 5825896
• PubChem ID: 139822708
• Update Time: 2023-12-26

2-4-chloro-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-3-(trifluoromethyl)phenyloxirane
• OZHQUGWAKGOCRT-UHFFFAOYSA-N
• 2229121-04-2
• EN300-1939798
• 2-[4-Chloro-3-(trifluoromethyl)phenyl]oxirane

• Inchi： 1S/C9H6ClF3O/c10-7-2-1-5(8-4-14-8)3-6(7)9(11,12)13/h1-3,8H,4H2
• InChI Key： OZHQUGWAKGOCRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1CO1

Computed Properties

• Exact Mass: 222.0059270g/mol
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų